![molecular formula C18H22N2O2 B2948742 N-[cyano(cyclopropyl)methyl]-3,3-dimethyl-5-oxo-5-phenylpentanamide CAS No. 1825557-99-0](/img/structure/B2948742.png)
N-[cyano(cyclopropyl)methyl]-3,3-dimethyl-5-oxo-5-phenylpentanamide
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Description
“N-[cyano(cyclopropyl)methyl]-3,3-dimethyl-5-oxo-5-phenylpentanamide” is a complex organic compound. It contains a cyclopropyl group, which is a cyclic hydrocarbon where the carbons of the molecule are arranged in the form of a ring . The compound also includes a cyano group, which contributes to its unique chemical properties .
Synthesis Analysis
The synthesis of such a compound could involve several steps and different methodologies. For instance, cyclopropane derivatives can be synthesized by Rhodium-catalyzed decomposition of aryldiazoacetates . Furthermore, the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction, could be used in the synthesis process .Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of the cyclopropyl and cyano groups. Cyclopropane is known for its ring structure . The cyano group can pool their π-holes into one much more intense positive region that is located midway between them when two or more such groups are properly situated .Chemical Reactions Analysis
The compound could undergo various chemical reactions. For example, the Suzuki–Miyaura coupling reaction could be involved, which conjoins chemically differentiated fragments with the metal catalyst . Additionally, the compound could participate in reactions involving the cyano group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. Cycloalkanes, like cyclopropane, are known to be saturated, meaning that all of the carbons atoms that make up the ring are single bonded to other atoms . The presence of the cyano group could also influence its properties .Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[cyano(cyclopropyl)methyl]-3,3-dimethyl-5-oxo-5-phenylpentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-18(2,10-16(21)14-6-4-3-5-7-14)11-17(22)20-15(12-19)13-8-9-13/h3-7,13,15H,8-11H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLSSHJLZTGOKTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC(=O)C1=CC=CC=C1)CC(=O)NC(C#N)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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